Cas no 2649070-85-7 (2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one)

• Product Name: 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one
• CAS No: 2649070-85-7
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5611557
• PubChem ID: 165862731
• Update Time: 2025-06-29

2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-{2-[2-(methylamino)ethyl]-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one
• EN300-843752
• 2649070-85-7
• 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one

• Inchi： 1S/C12H23N3O/c1-4-5-10(2)12(16)15-9-8-14-11(15)6-7-13-3/h10,13H,4-9H2,1-3H3
• InChI Key： RNNNPJGDMPCOIM-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)N1C(CCNC)=NCC1

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one

Recent Advances in the Study of 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one (CAS: 2649070-85-7)

The compound 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one (CAS: 2649070-85-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one, which contribute to its bioactivity. The compound's imidazole and methylaminoethyl moieties are believed to play a critical role in its interaction with biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one exhibits promising pharmacological effects, including modulation of neurotransmitter systems. For instance, preliminary data suggest that the compound may influence dopamine and serotonin receptors, making it a potential candidate for the treatment of neuropsychiatric disorders such as depression and anxiety. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic profile.

The synthesis of 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one has also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and scalability, which are critical for future preclinical and clinical studies. One study reported a multi-step synthesis involving the condensation of 2-methylpentan-1-one with 2-(methylamino)ethyl-4,5-dihydro-1H-imidazole, followed by purification using high-performance liquid chromatography (HPLC).

Despite these advancements, challenges remain in the development of 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 2-methyl-1-{2-2-(methylamino)ethyl-4,5-dihydro-1H-imidazol-1-yl}pentan-1-one (CAS: 2649070-85-7) represents a promising compound with significant potential in the field of medicinal chemistry. Ongoing research is expected to shed more light on its therapeutic applications and pave the way for its development into a clinically viable drug. This briefing underscores the importance of continued investment in the study of novel chemical entities to address unmet medical needs.